![molecular formula C13H12Cl2N2OS B4576819 N-(3-chlorophenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea](/img/structure/B4576819.png)
N-(3-chlorophenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea
Overview
Description
N-(3-chlorophenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea, also known as CCTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of derivatives of N-(3-chlorophenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea has been explored for their potential biological activities. For instance, Song Xin-jian, Gong Xian-sheng, and W. Sheng (2006) synthesized novel derivatives and conducted preliminary biological activity tests, revealing some compounds' effectiveness as plant growth regulators (Song Xin-jian et al., 2006).
Environmental Detection and Analysis
The environmental occurrence of similar compounds, such as triclocarban (N-(4-chlorophenyl)-N'-(3,4-dichlorophenyl)urea), has been scarce due to analytical challenges. R. Halden and Daniel H. Paull (2004) developed a liquid chromatography electrospray ionization mass spectrometry method for detecting triclocarban in aquatic environments, which could potentially be adapted for compounds like this compound (R. Halden & Daniel H. Paull, 2004).
Crystal Structure Analysis
The crystal structures of related compounds have been determined, providing insights into their chemical characteristics and potential interactions. For example, R. Henry, R. R. Copp, and C. Wong (1996) prepared and analyzed the crystal structures of N-[1-(2-Benzo[b]thienyl)ethyl]-N'-carbamoylurea and related compounds, which could inform the study of this compound (R. Henry et al., 1996).
Anticonvulsant Activity
Investigations into the anticonvulsant activities of similar compounds have shown promising results. A. I. Vengerovskii, O. E. Vaizova, M. I. Smagina, and V. N. Khudoleĭ (2014) found that 1-[(3-chlorophenyl)phenylmethyl]urea increased the convulsion threshold and altered the bioelectric activity in brain structures, indicating potential research avenues for this compound (A. I. Vengerovskii et al., 2014).
Agricultural Applications
Research into the impact of urea derivatives on plant growth and pest control could be relevant to the applications of this compound. For example, the study of urea-doped ZnO films as electron transport layers for solar cells by Zongtao Wang et al. (2018) demonstrates the broad potential of urea derivatives in enhancing efficiency in solar energy applications, suggesting possible agricultural applications through increased efficiency in solar-powered systems (Zongtao Wang et al., 2018).
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-[1-(5-chlorothiophen-2-yl)ethyl]urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12Cl2N2OS/c1-8(11-5-6-12(15)19-11)16-13(18)17-10-4-2-3-9(14)7-10/h2-8H,1H3,(H2,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOMSVWHJNJZYBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)Cl)NC(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.